Cas no 1172825-43-2 (1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one)

• Product Name: 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one
• CAS No: 1172825-43-2
• MF: C₁₅H₂₃N₃OS
• MW: 293.427622079849
• CID: 5833177
• PubChem ID: 44060071
• Update Time: 2025-06-13

1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]butan-1-one
• 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one
• 1-(4-((4-cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)butan-1-one
• AKOS024509200
• 1172825-43-2
• F5461-1123

• Inchi： 1S/C15H23N3OS/c1-2-3-15(19)18-8-6-17(7-9-18)10-14-16-13(11-20-14)12-4-5-12/h11-12H,2-10H2,1H3
• InChI Key： ZJPQGTZLSDPPAJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=NC(C3CC3)=CS2)CC1)(=O)CCC

Computed Properties

• Exact Mass: 293.15618354g/mol
• Monoisotopic Mass: 293.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one

Chemical Profile of 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one (CAS No. 1172825-43-2)

1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one (CAS No. 1172825-43-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse pharmacological properties and potential therapeutic applications. The presence of a 4-cyclopropyl-1,3-thiazole moiety in its molecular framework introduces unique electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound consists of a butanone backbone substituted with a piperazine ring at the N-terminal position. The piperazine moiety is further functionalized with a 4-cyclopropyl-1,3-thiazole group, which is attached through a methyl linker. This specific arrangement of functional groups contributes to the compound's potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole rings are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of the 4-cyclopropyl group into the thiazole scaffold enhances its binding affinity and selectivity towards certain biological targets. This modification has been strategically employed to improve pharmacokinetic profiles and reduce off-target effects, which are critical factors in drug development.

The piperazine derivative component of this compound is particularly noteworthy for its role in modulating neurotransmitter systems. Piperazine-based compounds have been extensively studied for their potential applications in treating neurological disorders such as depression, anxiety, and schizophrenia. The structural features of piperazine allow for effective binding to serotonin receptors (5-HT receptors), dopamine receptors (D2 receptors), and other neurotransmitter receptors, which are key targets in central nervous system (CNS) drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. These studies suggest that 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one may exhibit inhibitory activity against enzymes involved in inflammation and pain pathways. This finding aligns with the increasing demand for novel therapeutic agents that can modulate these pathways without significant side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring via cyclization reactions followed by functionalization with the piperazine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the cyclopropyl group efficiently.

From a medicinal chemistry perspective, the structural diversity introduced by the 4-cyclopropyl group and the piperazine moiety offers opportunities for designing next-generation drugs with improved efficacy and reduced toxicity. The compound's potential as an intermediate in drug synthesis has also been explored, particularly in developing novel analogs with enhanced pharmacological profiles.

Evaluation of this compound's pharmacokinetic properties is crucial for assessing its suitability as a drug candidate. Studies have indicated that it exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, preliminary toxicity studies suggest that it does not induce significant liver or kidney damage at therapeutic doses, making it a promising candidate for further development.

The growing body of research on thiazole-piperazine hybrids has highlighted their potential in addressing unmet medical needs. These compounds have shown promise in preclinical models for treating conditions such as chronic pain syndromes, neurodegenerative diseases, and inflammatory disorders. The unique structural features of 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}butan-1-one position it as a valuable asset in the ongoing quest to develop innovative therapeutic solutions.

In conclusion, 1-{4-[ (4-cyclopropyl - 1 , 3 - thiazol - 2 - yl ) methyl ] piperazin - 1 - yl } butan - 1 - one ( CAS No . 1172825 - 43 - 2 ) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into its pharmacological properties and therapeutic applications . As research continues to uncover new insights into its mechanisms of action , this compound holds promise as a building block for novel drugs targeting neurological and inflammatory disorders .